Cas no 137629-29-9 (NAPHTHOLAS-BIBUTYRATE)

NAPHTHOLAS-BIBUTYRATE structure

Product Name:NAPHTHOLAS-BIBUTYRATE

CAS No:137629-29-9

Molecular Formula:C₂₂H₂₀BrNO₄

Molecular Weight:442.30300

CID:901837

NAPHTHOLAS-BIBUTYRATE Properties

Names and Identifiers

- NAPHTHOLAS-BIBUTYRATE

Computed Properties

Exact Mass: 441.05800
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 11
Heavy Atom Count: 43
Complexity: 1160
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.9
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 5.64170
PSA: 64.63000

NAPHTHOLAS-BIBUTYRATE Related Literature

1. The structural and electronic properties of NbSin−/0 (n = 3–12) clusters: anion photoelectron spectroscopy and ab initio calculations†

Guo-Jin Cao Nanoscale, 2016,8, 19769-19778
2. CF3+ and CF2H+: new reagents for n-alkane determination in chemical ionisation reaction mass spectrometry†

Robert S. Blake,Saleh A. Ouheda,Corey J. Evans,Paul S. Monks Analyst, 2016,141, 6564-6570
3. Inside back cover

Chem. Sci., 2013,4, 3765-3765
4. Iridium-catalyzed asymmetric hydroalkynylation reactions of oxabenzonorbornadienes†

Jun Hu,Qingjing Yang,Jianbin Xu,Chao Huang,Baomin Fan,Jun Wang,Chengyuan Lin,Albert S. C. Chan Org. Biomol. Chem., 2013,11, 814-820
5. Correction: Lipid composition modulates the intestine digestion rate and serum lipid status of different edible oils: a combination of in vitro and in vivo studies

Zhan Ye,Ruizhi Li,Qiu Li Food Funct., 2019,10, 2254-2254
6. Highly dispersed Ag nanoparticles embedded in alumina nanobelts as excellent surface-enhanced Raman scattering substrates†

Zhifeng Dou,Chao Cui,Yuhong Feng,Yong Chen,Guizhen Wang RSC Adv., 2016,6, 8580-8583
7. 57. Ion-exchange studies of phosphates. Part I. Ion-exchange sorption and pH-titration methods for detection of complex formation

J. Chem. Soc., 1956, 269-272
8. Conference report

J. Anal. At. Spectrom., 2004,19, 3N-4N
9. Binuclear ruthenium η6-arene complexes with tetradentate N,S-ligands containing the ortho-aminothiophenol motif†

Alberto Acosta-Ramirez,Edward D. Cross,Robert McDonald,Matthias Bierenstiel Dalton Trans., 2014,43, 3104-3113
10. Correction: Core–shell defective TiO2 nanoparticles by femtosecond laser irradiation with enhanced photocatalytic performance

Reza Karimi,Liena Zaidan,Joseph Sanderson Mater. Adv., 2023,4, 1403-1403

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